Cas no 1360958-31-1 (4-Fluoro-6-nitro-1H-1,3-benzodiazole)

• Product Name: 4-Fluoro-6-nitro-1H-1,3-benzodiazole
• CAS No: 1360958-31-1
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 4825301
• Update Time: 2026-02-27

4-Fluoro-6-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-6-nitro-1H-1,3-benzodiazole
• 7-Fluoro-5-nitro-1H-benzimidazole
• SB14759
• 4-Fluoro-6-nitro-1H-1,3-benzodiazole

• Inchi： 1S/C7H4FN3O2/c8-5-1-4(11(12)13)2-6-7(5)10-3-9-6/h1-3H,(H,9,10)
• InChI Key： LDOKMZUPSZOZGF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1N=CN2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5